Cas no 117007-52-0 (3-Iodo-1H-pyrazolo[3,4-b]pyridine)
![3-Iodo-1H-pyrazolo[3,4-b]pyridine structure](https://www.kuujia.com/scimg/cas/117007-52-0x300.png)
117007-52-0 structure
Product Name:3-Iodo-1H-pyrazolo[3,4-b]pyridine
CAS No:117007-52-0
Molecular Formula:C6H4IN3
Molecular Weight:245.0205
MDL:MFCD09749818
CID:63269
PubChem ID:14043694
3-Iodo-1H-pyrazolo[3,4-b]pyridine Properties
Names and Identifiers
-
- 3-Iodo-1H-pyrazolo[3,4-b]pyridine
- 3-Iodo-
- 3-Iodo-7-aza-1H-azaindazole
- 1H-Pyrazolo[3,4-b]pyridine, 3-iodo-
- 3-iodo-2H-pyrazolo[3,4-b]pyridine
- 3-Iodo-7-aza-1H-indazole
- 3-Iodo-1H-pyrazolo[3,4-b]...
- 1H-Pyrazolo[3,4-b]pyridine,3-iodo-
- 3-iodo-7-azaindazole
- TYXAGVKIICJXGF-UHFFFAOYSA-N
- FCH1328478
- PB26477
- VP13202
- RP08719
- OR305393
- EN00079
- SCHEMBL174792
- 3-Iodopyrazolo[3,4-b]pyridine
- 117007-52-0
- DTXSID70554904
- DS-2703
- W-204915
- A21860
- EN300-3171782
- FT-0670390
- AKOS032971356
- AC-30826
- SY097907
- AKOS015854015
- CS-M2177
- 3-Iodo1H-pyrazolo[3,4-b]pyridine
- MFCD09749818
-
- MDL: MFCD09749818
- InChIKey: TYXAGVKIICJXGF-UHFFFAOYSA-N
- Inchi: 1S/C6H4IN3/c7-5-4-2-1-3-8-6(4)10-9-5/h1-3H,(H,8,9,10)
- SMILES: IC1=C2C([H])=C([H])C([H])=NC2=NN1[H]
Computed Properties
- Exact Mass: 244.94499g/mol
- Surface Charge: 0
- XLogP3: 1.5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 244.94499g/mol
- Monoisotopic Mass: 244.94499g/mol
- Topological Polar Surface Area: 41.6Ų
- Heavy Atom Count: 10
- Complexity: 130
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 1.56250
- PSA: 41.57000
- Refractive Index: 1.81
- Boiling Point: 379.827 °C at 760 mmHg
- Melting Point: 177-179°C
- Flash Point: 379.827 °C at 760 mmHg
- Density: 2.22
3-Iodo-1H-pyrazolo[3,4-b]pyridine Security Information
3-Iodo-1H-pyrazolo[3,4-b]pyridine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Iodo-1H-pyrazolo[3,4-b]pyridine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P000E0P-1g |
1H-Pyrazolo[3,4-b]pyridine, 3-iodo- |
117007-52-0 | 97% | 1g |
$8.00 | 2025-02-18 | |
Aaron | AR000E91-1g |
1H-Pyrazolo[3,4-b]pyridine, 3-iodo- |
117007-52-0 | 97% | 1g |
$7.00 | 2025-01-20 | |
abcr | AB253746-1 g |
3-Iodo-1H-pyrazolo[3,4-b]pyridine, 95%; . |
117007-52-0 | 95% | 1g |
€84.90 | 2023-04-27 | |
Advanced ChemBlocks | C-3230-1G |
3-Iodo-1H-pyrazolo[3,4-b]pyridine |
117007-52-0 | 97% | 1G |
$20 | 2023-09-15 | |
Ambeed | A236030-1g |
3-Iodo-1H-pyrazolo[3,4-b]pyridine |
117007-52-0 | 97% | 1g |
$11.0 | 2025-03-04 | |
Apollo Scientific | OR305393-1g |
3-Iodo-1H-pyrazolo[3,4-b]pyridine |
117007-52-0 | 97% | 1g |
£39.00 | 2023-09-01 | |
Chemenu | CM103886-5g |
3-iodo-1H-pyrazolo[3,4-b]pyridine |
117007-52-0 | 95+% | 5g |
$110 | 2021-08-06 | |
Crysdot LLC | CD11342505-100g |
3-Iodo-1H-pyrazolo[3,4-b]pyridine |
117007-52-0 | 97+% | 100g |
$841 | 2024-07-18 | |
Enamine | EN300-3171782-0.05g |
3-iodo-1H-pyrazolo[3,4-b]pyridine |
117007-52-0 | 95% | 0.05g |
$19.0 | 2023-09-05 | |
eNovation Chemicals LLC | D565592-1g |
3-Iodo- |
117007-52-0 | 97% | 1g |
$214 | 2022-09-07 |
3-Iodo-1H-pyrazolo[3,4-b]pyridine Related Literature
-
Prakash Kannaboina,Gaurav Raina,K. Anil Kumar,Parthasarathi Das Chem. Commun. 2017 53 9446
117007-52-0 (3-Iodo-1H-pyrazolo[3,4-b]pyridine) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:117007-52-0)3-Iodo-1H-pyrazolo[3,4-b]pyridine

Purity:99%
Quantity:100g
Price($):446.0